Cas no 948581-63-3 (1H-Indole-3-carboxylic acid, 7-(1-methylethyl)-)

• Product Name: 1H-Indole-3-carboxylic acid, 7-(1-methylethyl)-
• CAS No: 948581-63-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1001313
• PubChem ID: 45121048
• Update Time: 2025-04-20

1H-Indole-3-carboxylic acid, 7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 7-(1-methylethyl)-
• 7-Isopropyl-1H-indole-3-carboxylic acid
• DTXSID101253552
• 7-Isopropyl-1H-indole-3-carboxylicacid
• 948581-63-3
• SCHEMBL12748340
• 7-(1-Methylethyl)-1H-indole-3-carboxylic acid
• 7-(propan-2-yl)-1H-indole-3-carboxylic acid

• Inchi： 1S/C12H13NO2/c1-7(2)8-4-3-5-9-10(12(14)15)6-13-11(8)9/h3-7,13H,1-2H3,(H,14,15)
• InChI Key： RCGSGKAXMLQKFI-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C1=CC=CC=2C(C)C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.1Ų